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Compound of Interest

Compound Name: Fura-4F AM

Cat. No.: B12386679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Fura-4F AM, a fluorescent indicator

widely used for the quantitative measurement of intracellular calcium concentrations. It is

designed to be a core technical resource for professionals in research and drug development,

offering detailed data, experimental protocols, and visual representations of key concepts and

workflows.

Introduction to Fura-4F AM
Fura-4F AM is a cell-permeant derivative of the ratiometric calcium indicator Fura-4F. The

acetoxymethyl (AM) ester modification allows the molecule to passively diffuse across the cell

membrane. Once inside the cell, cytosolic esterases cleave the AM groups, trapping the active,

calcium-sensitive form, Fura-4F, within the cytoplasm.[1][2][3][4][5] This method of loading

provides a non-invasive way to introduce the indicator into living cells.

Fura-4F is a structural analog of the more widely known Fura-2, but with a key difference: the

attachment of an electron-withdrawing fluorine atom to the BAPTA chelator moiety. This

modification results in a lower binding affinity for calcium ions, making Fura-4F particularly well-

suited for measuring higher intracellular calcium concentrations that might saturate Fura-2.

Like Fura-2, Fura-4F is a ratiometric indicator. This means that upon binding to calcium, its

fluorescence excitation maximum shifts, while the emission wavelength remains relatively

constant. By measuring the ratio of fluorescence intensity at two different excitation
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wavelengths (typically 340 nm and 380 nm), a quantitative measurement of the intracellular

calcium concentration can be obtained that is largely independent of dye concentration, cell

thickness, and photobleaching.

Core Properties and Quantitative Data
The following tables summarize the key quantitative data for Fura-4F AM and its active form,

Fura-4F, providing a clear comparison with the parent compound, Fura-2.

Table 1: Physicochemical Properties of Fura-4F AM

Property Value

Molecular Formula C₄₃H₄₄FN₃O₂₄

Molecular Weight 1005.81 g/mol

Form Acetoxymethyl (AM) ester

Cell Permeability Yes

Table 2: Spectroscopic and Calcium Binding Properties of Fura-4F (the active form)

Property Value Reference

Excitation Maximum (Ca²⁺-

bound)
~336 nm

Excitation Maximum (Ca²⁺-

free)
~363-370 nm

Emission Maximum ~511-512 nm

Dissociation Constant (Kd) for

Ca²⁺
~770 nM

Quantum Yield
Not explicitly stated for Fura-

4F, but Fura-2 is 0.49

Table 3: Comparison of Fura-4F and Fura-2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12386679?utm_src=pdf-body
https://www.benchchem.com/product/b12386679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Fura-4F Fura-2

Kd for Ca²⁺ ~770 nM ~145 nM

Optimal [Ca²⁺] Range Higher concentrations Lower, near-resting levels

Excitation Shift Yes (Ratiometric) Yes (Ratiometric)

Emission Wavelength ~511-512 nm ~510 nm

Cell Loading AM ester form AM ester form

Mechanism of Action and Measurement Principle
The underlying principle of Fura-4F AM in calcium measurement involves a series of steps

from loading to detection. The process is initiated by the passive diffusion of the lipophilic Fura-
4F AM across the plasma membrane into the cell's cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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